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Introduction

Bromopyrogallol Red (BPR) is a synthetically produced sulfonephthalein dye belonging to the
triphenylmethane class.[1] It is widely recognized in analytical chemistry for its versatile
applications as a metallochromic and pH indicator. Its ability to form distinctly colored
complexes with a variety of metal ions makes it an invaluable reagent in spectrophotometric
analysis and complexometric titrations.[1] This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and key applications of
Bromopyrogallol Red, complete with detailed experimental protocols and logical diagrams to
facilitate its use in research and development.

Chemical Structure and Identification

Bromopyrogallol Red is chemically known as 2',7'-Dibromo-3',4',5',6'-tetrahydroxy-1H-1A°-
spiro[[2][3]benzoxathiole-3,9'-xanthene]-1,1-dione.[1] The molecule features a spirocyclic
structure with bromine and hydroxyl functional groups that are crucial for its indicator
properties.

Table 1: Chemical Identification of Bromopyrogallol Red
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Identifier Value
2',7'-Dibromo-3',4',5',6'-tetrahydroxy-1H-1A8-

IUPAC Name _ _ _
spiro[benzoxathiole-3,9'-xanthene]-1,1-dione
5',5"-Dibromopyrogallolsulfonephthalein,

Synonyms ) )
Dibromopyrogallolsulfonphthalein

CAS Number 16574-43-9

Molecular Formula C19H10Br20sS

Brc5¢(0)c(0)c40clc(0)c(O)c(Br)cclC3(0OS(=0

SMILES
)(=0)c2cccec23)c4ch
InChl=1S/C19H10Br208S/c20-10-5-8-
17(15(24)13(10)22)28-18-9(6-

InChl

11(21)14(23)16(18)25)19(8)7-3-1-2-4-
12(7)30(26,27)29-19/h1-6,22-25H

Physicochemical Properties

The utility of Bromopyrogallol Red as an indicator is directly related to its physical and

chemical properties, particularly its molecular weight, solubility, and spectral characteristics.

Table 2: Physicochemical Properties of Bromopyrogallol Red

Property Value
Molecular Weight 558.15 g/mol
Appearance Green to dark brown crystalline powder
Melting Point 300 °C (572 °F; 573 K)
Solubility Soluble in water and 50% ethanol
Storage Temperature 4°C
Spectral Properties
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The absorption maxima of Bromopyrogallol Red are highly dependent on the solvent and the
pH of the medium. These spectral shifts are the basis for its application in spectrophotometric
analysis.

Table 3: Absorption Maxima (Amax) of Bromopyrogallol Red in Various Solvents

Solvent Amax (nm)
Dimethyl sulfoxide 412,523
Ethanol 400-540
Water 360-530
1,4-Dioxane:Water (4:2) 470

Acid-Base Indicator Properties

Bromopyrogallol Red exhibits distinct color changes in response to variations in pH, making it
a useful acid-base indicator. Although specific pKa values are not readily available in the
literature, it is known to be a stronger acid than Pyrogallol Red. In a strongly acidic solution, it
appears orange-yellow, transitions to claret red in a nearly neutral solution, and becomes violet
to blue in a basic medium.

Applications in Analytical Chemistry

Bromopyrogallol Red is a versatile reagent with primary applications in the quantitative
analysis of metal ions through spectrophotometry and complexometric titrations.

Spectrophotometric Determination of Metal lons

BPR forms stable, colored complexes with a variety of metal ions, including lead (Pb2*),
bismuth (Bi2*), niobium (Nb>%), silver (Ag™*), yttrium (Y3*), and cerium (Ce?*). The formation of
these complexes leads to a significant and measurable change in the absorbance spectrum,
allowing for the quantitative determination of the metal ion concentration. The sensitivity and
selectivity of these reactions can often be enhanced by the addition of a surfactant, such as
cetyltrimethylammonium bromide (CTAB).
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The general principle of using Bromopyrogallol Red for the spectrophotometric determination
of a metal ion involves the formation of a colored complex and the subsequent measurement of
its absorbance.

Metal lon
(e.g., Pb2*)

\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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